Cas no 1697255-05-2 (2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide)

• Product Name: 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide
• CAS No: 1697255-05-2
• MF: C₃H₇N₅O₂S
• MW: 177.184977769852
• MDL: MFCD30213987
• CID: 4611445
• PubChem ID: 53859347
• Update Time: 2025-10-30

2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide
• 2-(tetrazol-1-yl)ethanesulfonamide
• Z2768769284

• MDL： MFCD30213987
• Inchi： 1S/C3H7N5O2S/c4-11(9,10)2-1-8-3-5-6-7-8/h3H,1-2H2,(H2,4,9,10)
• InChI Key： FAEJNSHGZPQIII-UHFFFAOYSA-N
• SMILES： S(CCN1C=NN=N1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: -1.8
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide

Introduction to 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide (CAS No. 1697255-05-2)

2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1697255-05-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the sulfonamide class, which is well-documented for its diverse biological activities and therapeutic potential. The presence of a tetrazole moiety in its molecular structure introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural framework of 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide consists of an ethane backbone substituted with a sulfonamide group at the first carbon and a tetrazole ring attached to the same position. This configuration allows for multiple possible interactions with biological targets, including enzymes and receptors. The sulfonamide group is particularly known for its ability to form hydrogen bonds, a key feature in drug design that enhances binding affinity and selectivity. Meanwhile, the tetrazole ring is recognized for its role in modulating enzyme activity and serving as a pharmacophore in various therapeutic agents.

In recent years, there has been a surge in research focused on sulfonamides and tetrazole derivatives due to their demonstrated efficacy in treating a range of diseases. The tetrazole functional group, in particular, has been explored for its potential in antimicrobial, anti-inflammatory, and anticancer applications. Studies have shown that tetrazole-containing compounds can interfere with bacterial cell wall synthesis and inhibit the growth of certain cancer cell lines by targeting specific metabolic pathways. The incorporation of this moiety into 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide suggests that it may exhibit similar properties, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide is its versatility as a chemical scaffold. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological profiles. For instance, modifications to the sulfonamide group can alter solubility and metabolic stability, while changes to the tetrazole ring can fine-tune binding interactions with biological targets. Such flexibility is crucial in drug discovery pipelines where optimizing lead compounds for clinical use often requires extensive structural modifications.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide and its derivatives. Molecular docking studies have been instrumental in predicting how this compound might interact with proteins involved in disease pathways. For example, simulations have suggested that it could bind to enzymes implicated in inflammation or cancer progression. These predictions provide a theoretical foundation for experimental validation and guide the design of more targeted therapeutic agents.

The sulfonamide moiety in 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-sulfonamide also plays a critical role in modulating pharmacokinetic properties. Sulfonamides are known for their ability to cross biological membranes efficiently due to their moderate lipophilicity and charge distribution. This characteristic ensures that the compound can reach its target site of action within the body. Additionally, sulfonamides often exhibit good oral bioavailability when properly formulated into drug products.

In the context of modern drug development, 2-(1H-1,2,3,4-tetrazol-1-y l)ethane - 1 - sulf on am ide (CAS No. 1697255 - 05 - 2 ) represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues. Its unique structural features—combining a sulfonamide group with a tetrazole ring—position it as a versatile building block for next-generation drugs. As research continues to uncover new biological functions of these moieties, this compound is likely to play an increasingly important role in addressing unmet medical needs.

The growing interest in tetrazole derivatives has also been driven by their potential applications beyond traditional pharmaceuticals. For instance, these compounds have been investigated for their use as agrochemicals due to their ability to inhibit pathogenic fungi and bacteria that affect crops. Similarly, they show promise as materials for developing advanced coatings or adhesives where their chemical reactivity contributes to improved performance characteristics.

From a synthetic chemistry perspective, synthesizing 2 - ( 1 H - 12 ,23 ,34 - tetr az ol - 12 y l ) e thane - 12 sul fon am ide ( CAS No .1697255 -05 - 2 ) involves multi-step reactions that highlight the ingenuity of organic synthesis . Key steps typically include forming the tetra zole ring through cycloaddition reactions such as azide -alkyne cycloaddition , followed by introducing the sul fon am ide group via nucleophilic substitution or condensation reactions . These synthetic routes underscore how modern chemistry enables precise construction of complex molecules tailored for specific applications . p> < p > As research progresses, scientists are expected to uncover even more about how 22 -(11 H -11 ,23 ,34 - tet ra z ol -11 y l ) e thane -12 sul fon am ide ( CAS No .1697255 -05 - 22 ) functions at both molecular and cellular levels . Techniques such as X-ray crystallography , nuclear magnetic resonance ( NMR ) spectroscopy , an d mass spectrometry will continue to provide critical insights into its structure-function relationships . Such knowledge will be invaluable when optimizing this compound’s properties f or therapeutic use or expanding its utility into other fields like materials science or nanotechnology . p > < p > In conclusion, 22 -(11 H -11 ,23 ,34 - tet ra z ol -11 y l ) e thane -12 sul fon am ide stands out as an intriguing chemical entity with broad potential applications . Its unique combination o f structural features—particularly th e interplay between th e sul fon am ide an d tet ra z ole moieties—makes it ripe f or exploration i n drug discovery an d beyond . With ongoing advancements i n synthetic methods an d analytical techniques, this compoun d is poised t o make significant contributions t o science an d medicine i n th e years ahead . p >